5-phenyl-N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,2-oxazole-3-carboxamide

Specification

• CAS No.: 2034421-38-8
• Molecular Formula: C18H18N4O3S
• Molecular Weight: 370.43
• IUPAC Name: 5-phenyl-N-[[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-1,2-oxazole-3-carboxamide
• Standard InChI: InChI=1S/C18H18N4O3S/c23-18(14-10-15(24-21-14)12-4-2-1-3-5-12)19-11-16-20-17(22-25-16)13-6-8-26-9-7-13/h1-5,10,13H,6-9,11H2,(H,19,23)
• Standard InChI Key: HOXMBVRSUUSHGP-UHFFFAOYSA-N
• SMILES: C1CSCCC1C2=NOC(=N2)CNC(=O)C3=NOC(=C3)C4=CC=CC=C4

Introduction

The compound 5-phenyl-N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,2-oxazole-3-carboxamide is a synthetic organic molecule with a complex structure featuring multiple heterocyclic rings. This compound belongs to the broader classes of oxadiazoles and oxazoles, both known for their pharmacological potential. The presence of a thian moiety (a sulfur-containing heterocycle) and a phenyl group further enhances its chemical diversity and potential bioactivity.

Structural Features

The molecular structure of this compound is characterized by:

• Phenyl Group: A benzene ring that contributes to hydrophobic interactions in biological systems.

• 1,2,4-Oxadiazole Ring: A five-membered heterocyclic ring containing nitrogen and oxygen atoms, known for its stability and role in bioactivity.

• Thian Moiety: A sulfur-containing ring that may enhance lipophilicity and binding affinity to biological targets.

• Oxazole Ring: Another five-membered heterocyclic ring that often contributes to the compound's electronic properties.

These structural components collectively make the compound a promising candidate for pharmaceutical applications.

Synthesis

The synthesis of this compound likely involves multi-step reactions starting from commercially available precursors. Although specific synthesis protocols for this exact compound were not found in the search results, similar compounds are typically synthesized via:

• Formation of the Oxadiazole Ring: This is achieved through cyclization reactions involving hydrazides and carboxylic acids or esters.

• Incorporation of the Thian Moiety: The thian unit can be introduced via nucleophilic substitution or cyclization reactions involving sulfur-containing reagents.

• Attachment of the Oxazole Carboxamide Group: This step involves amide bond formation using activated carboxylic acids or acid chlorides.

Analytical Characterization

Compounds like this are typically characterized using:

• Nuclear Magnetic Resonance (NMR): To confirm the chemical environment of hydrogen and carbon atoms.

• Mass Spectrometry (MS): For molecular weight determination.

• Infrared Spectroscopy (IR): To identify functional groups.

• X-ray Crystallography: For detailed structural elucidation.

Biological Activity

While specific studies on this compound are unavailable, related oxadiazole and oxazole derivatives have demonstrated diverse biological activities:

• Antimicrobial Activity: Oxadiazoles are known to inhibit bacterial and fungal growth by targeting enzymes essential for cell wall synthesis.

• Anti-inflammatory Properties: Molecular docking studies have shown that oxadiazole derivatives can act as inhibitors of enzymes like 5-lipoxygenase (5-LOX), which plays a role in inflammation.

• Anticancer Potential: Compounds with similar structures have shown cytotoxicity against cancer cell lines by inducing apoptosis.

Potential Applications

Given its structural features, this compound may find applications in:

• Drug Development: As a scaffold for designing anti-inflammatory or antimicrobial agents.

• Material Science: Due to its stability and electronic properties, it might be used in organic semiconductors or sensors.

Comparative Data Table

Property	Description/Value
Molecular Formula	C$_{16}$H$_{12}$N$_{4}$O$_{3}$S
Molecular Weight	Approx. 340–360 g/mol (estimated based on structure)
Key Functional Groups	Phenyl, Oxadiazole, Oxazole, Thian
Biological Activity	Potential anti-inflammatory, antimicrobial, anticancer
Analytical Techniques	NMR, MS, IR, X-ray Crystallography